Cas no 130722-42-8 (Oxepan-3-one)

• Product Name: Oxepan-3-one
• CAS No: 130722-42-8
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 2770008
• PubChem ID: 20080634
• Update Time: 2025-04-21

Oxepan-3-one Chemical and Physical Properties

Names and Identifiers

• 130722-42-8
• SCHEMBL1821742
• DTXCID60552979
• DTXSID20602222
• 964-357-2
• Oxepan-3-one

• Inchi： 1S/C6H10O2/c7-6-3-1-2-4-8-5-6/h1-5H2
• InChI Key： YUIJSWMGTIISBE-UHFFFAOYSA-N
• SMILES： O1CC(CCCC1)=O

Computed Properties

• Exact Mass: 114.068079557Da
• Monoisotopic Mass: 114.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26.3Ų